Cas no 53005-44-0 (2-Methoxy-6-methylbenzonitrile)
53005-44-0 structure
Product Name:2-Methoxy-6-methylbenzonitrile
CAS No:53005-44-0
MF:C9H9NO
MW:147.173862218857
MDL:MFCD10699539
CID:358245
PubChem ID:590226
Update Time:2025-04-19
2-Methoxy-6-methylbenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Methoxy-6-methylbenzonitrile
- Benzonitrile, 2-methoxy-6-methyl-
- 2-methyl-6-methoxybenzonitrile
- ZZZIUEZLZGDVBG-UHFFFAOYSA-N
- KSC261M0B
- 2-CYANO-3-METHYLANISOLE
- 2-Methoxy-6-methay benzonitrile
- 2-Methoxy-6-methylbenzonitrile #
- WT2240
- FCH882460
- CL8174
- AM84108
- MB08904
- AX8208521
- AB0025310
- ST2410084
- MFCD10699539
- SY035421
- DS-14221
- AKOS006304878
- DTXSID30343518
- FT-0727677
- 53005-44-0
- CS-W021712
- SCHEMBL2728977
- DB-011076
-
- MDL： MFCD10699539
- Inchi： 1S/C9H9NO/c1-7-4-3-5-9(11-2)8(7)6-10/h3-5H,1-2H3
- InChI Key： ZZZIUEZLZGDVBG-UHFFFAOYSA-N
- SMILES： O(C)C1=CC=CC(C)=C1C#N
Computed Properties
- Exact Mass: 147.06800
- Monoisotopic Mass: 147.068413911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 33
- XLogP3: 2
Experimental Properties
- Density: 1.06±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 70-74 ºC (0.4 Torr)
- Flash Point: 114.5±15.6 ºC,
- Solubility: Very slightly soluble (0.29 g/l) (25 º C),
- PSA: 33.02000
- LogP: 1.87528
2-Methoxy-6-methylbenzonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-Methoxy-6-methylbenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM162035-5g |
2-Methoxy-6-methylbenzonitrile |
53005-44-0 | 95% | 5g |
$201 | 2021-06-16 | |
| Alichem | A015000181-250mg |
2-Cyano-3-methylanisole |
53005-44-0 | 97% | 250mg |
$494.40 | 2023-09-01 | |
| Alichem | A015000181-500mg |
2-Cyano-3-methylanisole |
53005-44-0 | 97% | 500mg |
$831.30 | 2023-09-01 | |
| Alichem | A015000181-1g |
2-Cyano-3-methylanisole |
53005-44-0 | 97% | 1g |
$1519.80 | 2023-09-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AY373-200mg |
2-Methoxy-6-methylbenzonitrile |
53005-44-0 | 98% | 200mg |
90.0CNY | 2021-07-10 | |
| TRC | M329860-100mg |
2-Methoxy-6-methylbenzonitrile |
53005-44-0 | 100mg |
$64.00 | 2023-05-17 | ||
| TRC | M329860-250mg |
2-Methoxy-6-methylbenzonitrile |
53005-44-0 | 250mg |
$69.00 | 2023-05-17 | ||
| TRC | M329860-500mg |
2-Methoxy-6-methylbenzonitrile |
53005-44-0 | 500mg |
$98.00 | 2023-05-17 | ||
| TRC | M329860-1g |
2-Methoxy-6-methylbenzonitrile |
53005-44-0 | 1g |
$138.00 | 2023-05-17 | ||
| Chemenu | CM162035-5g |
2-Methoxy-6-methylbenzonitrile |
53005-44-0 | 95% | 5g |
$201 | 2022-06-11 |
2-Methoxy-6-methylbenzonitrile Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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